Z-D-Tyr(Bzl)-OH

• IUPAC Name: (2R)-2-(phenylmethoxycarbonylamino)-3-(4-phenylmethoxyphenyl)propanoic acid
• InChI: InChI=1S/C24H23NO5/c26-23(27)22(25-24(28)30-17-20-9-5-2-6-10-20)15-18-11-13-21(14-12-18)29-16-19-7-3-1-4-8-19/h1-14,22H,15-17H2,(H,25,28)(H,26,27)/t22-/m1/s1
• InChI Key: IPAODWFPTVIUSZ-JOCHJYFZSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)CC(C(=O)O)NC(=O)OCC3=CC=CC=C3
• Isomeric SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C[C@H](C(=O)O)NC(=O)OCC3=CC=CC=C3
• Molecular Formula: C24H23NO5
• DSSTOX Substance ID: DTXSID30428596
• Molecular Weight: 405.4 g/mol
• CAS RN: 92455-53-3

Description

Z-D-Tyr(Bzl)-OH is a specialty product for proteomics research. It has a molecular weight of 405.44 and a molecular formula of C24H23NO5.

Molecular Structure Analysis

The molecular structure of Z-D-Tyr(Bzl)-OH is represented by the SMILES string: C1=CC=C (C=C1)COC2=CC=C (C=C2)C [ C@H ] (C (=O)O)NC (=O)OCC3=CC=CC=C3. This indicates the presence of benzyl (Bzl) and carboxybenzyl (Cbz or Z) protecting groups attached to a tyrosine (Tyr) amino acid.

Physical And Chemical Properties Analysis

Z-D-Tyr(Bzl)-OH has a molecular weight of 405.443 and a density of 1.3±0.1 g/cm3. The boiling point is 624.4±55.0 °C at 760 mmHg.

Scientific Research Applications

Photocatalytic Applications and Environmental Treatment

Enhanced Photocatalysis

Research on photocatalytic materials, such as the development of all-solid-state BiVO4/ZnIn2S4 Z-scheme composites for organic pollutant degradation under visible light, demonstrates the potential for related compounds to contribute to environmental remediation efforts (Yuan et al., 2020). These studies showcase how chemical compounds can enhance the separation of photogenerated carriers, broadening the light response range for improved photocatalytic reactions.

Biomedical Applications

Drug Delivery Systems

The development of self-assembled peptide-based hydrogels for drug delivery, such as those created from Cbz-protected dehydrodipeptides, indicates a growing interest in utilizing complex organic molecules for biomedical research. These materials offer biocompatibility, structural tailoring of rheological properties, and potential for functionalization, making them suitable for delivering therapeutic agents like curcumin and doxorubicin (Veloso et al., 2021).

Photocatalytic Hydrogen Evolution

Hydrogen Production Efficiency

The construction of Z-scheme heterojunction photocatalysts, such as those derived from MOFs (Metal-Organic Frameworks), for enhancing photocatalytic hydrogen production under visible light irradiation is an area of significant interest. These materials, characterized by improved charge transfer efficiency and stability, suggest a pathway for the efficient generation of renewable energy (Li et al., 2020).

Advanced Materials and Chemical Sensing

Enhanced Sensing Platforms

The development of graphene oxide amplification platforms tagged with enzyme-hybrid structures for the sensitive detection of pollutants showcases the role of advanced materials in environmental monitoring and chemical sensing. Such platforms demonstrate how modifications at the molecular level can significantly impact sensitivity and specificity in detection technologies (Rather et al., 2014).

Safety and Hazards

Z-D-Tyr(Bzl)-OH is intended for research use only and is not intended for diagnostic or therapeutic use. Safety data sheets (SDS) should be consulted for detailed safety and handling information.